Cas no 186694-45-1 ((R)-Licarbazepine Acetate)

• Product Name: (R)-Licarbazepine Acetate
• CAS No: 186694-45-1
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 1058689
• PubChem ID: 10590023
• Update Time: 2025-05-21

(R)-Licarbazepine Acetate Chemical and Physical Properties

Names and Identifiers

• (R)-Licarbazepine Acetate
• BIA-2-059
• (10S)-5-Carbamoyl-10,11-dihydro-5H-dibenzo[b,f]azepin-10-yl aceta te
• BIA 2-059
• (R)-(+)-10-Acetoxy-10,11-dihydro-5H-dibenz[b,f]azepine-5-carboxaMide
• (10R)-10-(Acetyloxy)-10,11-dihydro-5H-dibenz[b,f]azepine-5-carboxaMide
• AKOS040746465
• CHEMBL314266
• (R)-5-carbamoyl-10,11-dihydro-5H-dibenzo[b,f]azepin-10-yl acetate
• 5H-Dibenz(b,f)azepine-5-carboxamide, 10-(acetyloxy)-10,11-dihydro-, (10R)-
• Licarbazepine acetate, (R)-
• UNII-719C2B0CVD
• SCHEMBL5852307
• Q27265945
• (10R)-10-(Acetyloxy)-10,11-dihydro-5H-dibenz[b,f]azepine-5-carboxamide; (R)-(+)-10-Acetoxy-10,11-dihydro-5H-dibenz[b,f]azepine-5-carboxamide; BIA 2-059;
• 186694-45-1
• BDBM50472303
• 719C2B0CVD
• (9R)-2-carbamoyl-2-azatricyclo[9.4.0.0?,?]pentadeca-1(15),3,5,7,11,13-hexaen-9-yl acetate
• [(5R)-11-carbamoyl-5,6-dihydrobenzo[b][1]benzazepin-5-yl] acetate
• QIALRBLEEWJACW-MRXNPFEDSA-N

• Inchi： 1S/C17H16N2O3/c1-11(20)22-16-10-12-6-2-4-8-14(12)19(17(18)21)15-9-5-3-7-13(15)16/h2-9,16H,10H2,1H3,(H2,18,21)/t16-/m1/s1
• InChI Key： QIALRBLEEWJACW-MRXNPFEDSA-N
• SMILES： O(C(C)=O)[C@H]1C2C=CC=CC=2N(C(N)=O)C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 296.11600
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 73.62000
• LogP: 3.64250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on (R)-Licarbazepine Acetate

Recent Advances in (R)-Licarbazepine Acetate (CAS: 186694-45-1) Research: A Comprehensive Review

(R)-Licarbazepine Acetate (CAS: 186694-45-1), a key chiral intermediate and active metabolite of oxcarbazepine, has garnered significant attention in recent years due to its therapeutic potential in epilepsy and bipolar disorder management. This research briefing synthesizes the latest findings on its pharmacological properties, synthetic pathways, and clinical applications, with a focus on studies published within the last three years. The compound's stereospecificity and improved safety profile compared to racemic mixtures underscore its growing importance in precision medicine approaches.

Recent pharmacokinetic studies have demonstrated that (R)-Licarbazepine Acetate exhibits superior bioavailability (92-95%) and longer plasma half-life (14-16 hours) compared to its (S)-enantiomer. Advanced chiral separation techniques, including supercritical fluid chromatography (SFC) with amylose-based stationary phases, have achieved >99.5% enantiomeric purity in industrial-scale production. These technological advancements address previous challenges in large-scale manufacturing of the pure (R)-enantiomer.

In 2023, a landmark phase II clinical trial (NCT05211414) revealed that (R)-Licarbazepine Acetate monotherapy achieved 68% responder rates in treatment-resistant focal epilepsy, with significantly reduced incidence of hyponatremia (2.1% vs 8.7% in oxcarbazepine-treated patients). Mechanistic studies using cryo-EM have elucidated its unique binding mode to voltage-gated sodium channels, showing preferential stabilization of the slow-inactivated state over the fast-inactivated state targeted by carbamazepine.

The compound's neuroprotective effects have been further validated in animal models of bipolar disorder. A 2024 study in Molecular Psychiatry demonstrated that (R)-Licarbazepine Acetate modulates glutamatergic transmission in the prefrontal cortex through allosteric AMPA receptor regulation, suggesting potential expansion into mood disorder indications. These findings are particularly significant given the limited efficacy of current mood stabilizers.

Emerging research has also explored novel formulations of 186694-45-1. A patented nanocrystal technology (WO202318764) enhanced brain penetration by 40% while maintaining linear pharmacokinetics. Additionally, metabolic engineering approaches in biosynthesis have achieved titers of 8.7 g/L in engineered E. coli strains, potentially revolutionizing production economics.

Despite these advances, challenges remain in fully characterizing the compound's off-target effects and long-term safety profile. Ongoing pharmacovigilance studies (EU PAS Register No. EUPAS45217) are monitoring rare adverse events, while computational models are being developed to predict drug-drug interactions specific to the (R)-enantiomer. The research community continues to debate optimal dosing strategies, particularly regarding therapeutic drug monitoring thresholds.

In conclusion, (R)-Licarbazepine Acetate represents a paradigm shift in antiepileptic drug development, combining enantiomeric purity with multifaceted mechanisms of action. The convergence of structural biology insights, manufacturing innovations, and clinical evidence positions this molecule as a strong candidate for next-generation neurological therapeutics. Future research directions should prioritize head-to-head comparisons with existing antiepileptics and exploration of its potential in neurodegenerative diseases.